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Compound of Interest

Compound Name:
1-(2-Fluorobenzyl)imidazolidin-2-

one

CAS No.: 59023-05-1

Cat. No.: B3003572

Get Quote

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists,

and Drug Development Professionals

Executive Summary & Structural Causality
In modern drug discovery, the strategic placement of halogenated benzyl groups on rigid

heterocyclic scaffolds is a proven method for enhancing target affinity and metabolic stability. 1-
(2-Fluorobenzyl)imidazolidin-2-one (CAS: 59023-05-1) serves as a highly versatile building

block in this paradigm.

The causality behind its utility lies in its dual-domain structure:

The 2-Fluorobenzyl Moiety: The fluorine atom at the ortho position induces a strong inductive

effect, modulating the electron density of the aromatic ring while locking the benzyl group

into a preferred conformation via stereoelectronic interactions. This enhances lipophilicity

and blood-brain barrier (BBB) penetration for CNS targets.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3003572#bc-rfq
https://www.benchchem.com/product/b3003572/docs?utm_src=pdf-body#advanced-safety-data-application-synthesis-guide-1-2-fluorobenzyl-imidazolidin-2-one
https://www.benchchem.com/product/b3003572/docs?utm_src=pdf-body#advanced-safety-data-application-synthesis-guide-1-2-fluorobenzyl-imidazolidin-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3003572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Imidazolidin-2-one Core: This cyclic urea provides a rigid hydrogen-bond acceptor

(carbonyl) and a functionalizable hydrogen-bond donor (N3 secondary amine).

This whitepaper synthesizes the physicochemical properties, self-validating safety protocols,

and synthetic methodologies required to leverage this compound effectively, grounded in

established chemical safety standards .

Physicochemical Profiling & Hazard Assessment
To design safe and effective experimental workflows, one must first understand the quantitative

baseline of the compound. The data below extrapolates the physical and toxicological profile

based on the core imidazolidin-2-one structure and its fluorinated derivatives .

Table 1: Physicochemical Properties
Property Value Causality / Implication

Chemical Name
1-(2-Fluorobenzyl)imidazolidin-

2-one
-

CAS Registry Number 59023-05-1
Unique identifier for regulatory

tracking.

Molecular Formula C₁₀H₁₁FN₂O
Determines stoichiometric

calculations.

Molecular Weight 194.21 g/mol
Optimal low-MW fragment for

lead generation.

Physical State Solid (Crystalline)
Requires particulate control

during weighing.

Solubility Soluble in DMF, DMSO, DCM
Polar aprotic solvents disrupt

intermolecular H-bonds.

Table 2: GHS Classification & Toxicological Causality
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Hazard Class Category Hazard Statement
Mechanistic
Causality

Skin Irritation Category 2
H315: Causes skin

irritation

The cyclic urea core

can interact with

nucleophilic residues

in epidermal proteins,

disrupting cellular

homeostasis.

Eye Irritation Category 2A
H319: Causes serious

eye irritation

High localized

osmolarity and pH

disruption upon

contact with ocular

mucosa.

STOT (Single

Exposure)
Category 3

H335: May cause

respiratory irritation

Inhalation of

crystalline micro-dust

induces inflammatory

cytokine release in the

respiratory tract.

Self-Validating Handling & Emergency Protocols
Safety in the laboratory cannot rely on assumptions; it must be engineered as a self-validating

system where each step confirms the integrity of the previous one.

Protocol A: Standard Operating Procedure for Material
Transfer

Integrity Verification: Inspect the primary container for micro-fractures or powder residue on

the threads.

Validation Check: Wipe the exterior with a damp pH-indicator strip. A neutral reading

confirms no external contamination.

Environmental Isolation: Transfer the sealed vial into a certified Class II Fume Hood or

Glovebox.
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Validation Check: Ensure the hood's anemometer reads a face velocity of 0.4–0.6 m/s

before opening the vial.

Mass Transfer: Weigh the required mass using anti-static spatulas to prevent aerosolization

of the crystalline powder.

Validation Check: Observe the analytical balance for tare drift. A stable reading over 10

seconds confirms no static-induced particulate levitation.
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Figure 1: Self-validating safety workflow for handling and emergency spill response.

Synthetic Application in Drug Development
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In medicinal chemistry, 1-(2-Fluorobenzyl)imidazolidin-2-one is primarily utilized for its

reactive N3 position. The secondary amine (pKa ~15) can be functionalized via N-alkylation or

transition-metal-catalyzed cross-coupling to generate complex Active Pharmaceutical

Ingredients (APIs) .

Protocol B: N3-Functionalization via Buchwald-Hartwig
Cross-Coupling
This protocol outlines the coupling of the imidazolidin-2-one core with an aryl halide, utilizing a

self-validating mechanistic approach.

System Purging & Dehydration:

Action: Charge a flame-dried Schlenk flask with 1-(2-Fluorobenzyl)imidazolidin-2-one
(1.0 eq), Aryl Halide (1.1 eq), Pd₂(dba)₃ (0.05 eq), Xantphos (0.1 eq), and Cs₂CO₃ (1.5

eq). Purge with Argon (3x).

Causality: Palladium catalysts are highly susceptible to oxidative insertion by ambient O₂,

which deactivates the catalytic cycle.

Validation Check: Karl Fischer titration of the anhydrous 1,4-dioxane solvent must read

<50 ppm H₂O before addition.

Catalytic Activation & Heating:

Action: Add anhydrous 1,4-dioxane. Heat the reaction mixture to 100°C under vigorous

stirring.

Causality: The bulky Xantphos ligand forces the palladium center into a geometry that

favors reductive elimination over β-hydride elimination, ensuring high yields of the C-N

coupled product.

Validation Check: A distinct color change from deep purple (Pd(0)) to reddish-brown

indicates active oxidative addition of the aryl halide.

Reaction Termination & Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3003572/docs?utm_src=pdf-body#advanced-safety-data-application-synthesis-guide-1-2-fluorobenzyl-imidazolidin-2-one
https://www.benchchem.com/product/b3003572/docs?utm_src=pdf-body#advanced-safety-data-application-synthesis-guide-1-2-fluorobenzyl-imidazolidin-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3003572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Action: Cool to room temperature, dilute with EtOAc, and filter through a Celite pad.

Causality: Celite traps the colloidal palladium black, preventing metal contamination in the

subsequent crystallization steps.

Validation Check: LC-MS analysis of the filtrate must show >95% consumption of the

starting material mass (m/z 195.1 [M+H]⁺) and the appearance of the product mass.
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Figure 2: Synthetic workflow and validation checkpoints for N3-functionalization of 1-(2-
Fluorobenzyl)imidazolidin-2-one.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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